Cas no 1147422-00-1 (Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate)
1147422-00-1 structure
Product Name:Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
CAS No:1147422-00-1
MF:C12H22N2O2
MW:226.315283298492
MDL:MFCD11877862
CID:842671
Update Time:2025-04-19
Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
- Octahydro-pyrrolo[3,2-c]pyridine-1-carboxylic acid tert-butyl ester
- +-(3R*,7S*)-tert-butyl octahydropyrrolo[2,3-c]pyridine-1-carboxylate
- +-(3R*,7S*)-tert-butyl octahydropyrrolo[3,2-c]pyridine-1-carboxylate
- 1-Boc-1H-octahydropyrrolo[3,2-c]pyridine
- 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid
- tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
- 1-BOC-OCTAHYDROPYRROLO[3,2-C]PYRIDINE
- tert-butyl octahydropyrrolo[3,2-c]pyridine-1-carboxylate
- HMLJDLIVSQQLPO-UHFFFAOYSA-N
- 2428AA
- TRA0019559
- PB13483
- SY007469
- 1-N-Boc-Octahydropyrrolo[3,2-c]pyridine
- AB0083402
- C
- Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
-
- MDL: MFCD11877862
- Inchi: 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-5-9-8-13-6-4-10(9)14/h9-10,13H,4-8H2,1-3H3
- InChI Key: HMLJDLIVSQQLPO-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC2CNCCC12)=O
Computed Properties
- Exact Mass: 226.16800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 273
- Topological Polar Surface Area: 41.6
Experimental Properties
- Density: 1.052±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 313.8±35.0℃ at 760 mmHg
- Solubility: Slightly soluble (3.6 g/l) (25 º C),
- PSA: 41.57000
- LogP: 1.87200
Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM121850-1g |
1-Boc-1H-octahydropyrrolo[3,2-c]pyridine |
1147422-00-1 | 97% | 1g |
$353 | 2021-08-06 | |
| Fluorochem | 228159-250mg |
tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate |
1147422-00-1 | 95% | 250mg |
£117.00 | 2022-02-28 | |
| Fluorochem | 228159-1g |
tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate |
1147422-00-1 | 95% | 1g |
£256.00 | 2022-02-28 | |
| Fluorochem | 228159-5g |
tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate |
1147422-00-1 | 95% | 5g |
£899.00 | 2022-02-28 | |
| Fluorochem | 228159-10g |
tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate |
1147422-00-1 | 95% | 10g |
£1689.00 | 2022-02-28 | |
| Ambeed | A254535-100mg |
tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate |
1147422-00-1 | 95% | 100mg |
$25.0 | 2024-04-26 | |
| Ambeed | A254535-250mg |
tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate |
1147422-00-1 | 95% | 250mg |
$43.0 | 2024-04-26 | |
| Ambeed | A254535-1g |
tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate |
1147422-00-1 | 95% | 1g |
$171.0 | 2024-04-26 | |
| abcr | AB437639-1 g |
t-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate; . |
1147422-00-1 | 1g |
€537.70 | 2023-07-18 | ||
| TRC | B701805-10mg |
tert-Butyl Octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate |
1147422-00-1 | 10mg |
$ 50.00 | 2022-06-06 |
Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
1147422-00-1 (Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate) Related Products
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